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Compound of Interest

Compound Name:
methyl (3-formyl-2-methyl-1H-

indol-1-yl)acetate

CAS No.: 431983-71-0

Cat. No.: B1606266

Get Quote

Executive Summary & Core Directive
Objective: This guide provides a technical analysis of 2-methylindole-3-carboxaldehyde

derivatives, focusing on their structure-activity relationships (SAR), synthetic pathways, and

biological performance compared to structural alternatives. Audience: Medicinal chemists,

pharmacologists, and drug development researchers. Key Insight: While the indole-3-

carboxaldehyde scaffold is a privileged structure in kinase inhibition and oncology, the 2-methyl

substitution introduces critical steric and lipophilic parameters that shift the bioactivity profile,

particularly enhancing antifungal potency (via lanosterol 14

-demethylase inhibition) and metabolic stability compared to its C2-unsubstituted counterparts.

Chemical Foundation & Synthesis
The 2-methylindole-3-carboxaldehyde scaffold is synthesized primarily via the Vilsmeier-Haack

formylation. This reaction is highly regioselective for the C3 position due to the electron-
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donating influence of the nitrogen atom, which is further stabilized by the C2-methyl group.

Experimental Protocol: Synthesis of 2-Methylindole-3-
Carboxaldehyde
This protocol is validated for high yield (85-92%) and purity.

Reagents: 2-Methylindole (1.0 eq), Phosphorus Oxychloride (

, 1.2 eq), Dimethylformamide (DMF, 5.0 eq), Sodium Hydroxide (NaOH).

Step-by-Step Methodology:

Vilsmeier Reagent Formation: In a flame-dried round-bottom flask, cool anhydrous DMF (5.0

eq) to 0°C in an ice-salt bath. Add

(1.2 eq) dropwise over 20 minutes under

atmosphere. Stir for 30 minutes until the chloroiminium salt (Vilsmeier reagent) precipitates
as a white/yellow solid.

Substrate Addition: Dissolve 2-methylindole (1.0 eq) in minimal DMF and add it dropwise to

the Vilsmeier reagent, maintaining the temperature below 5°C.

Reaction: Allow the mixture to warm to room temperature, then heat to 80°C for 4–6 hours.

Monitor progress via TLC (30% EtOAc/Hexane).

Hydrolysis: Cool the reaction mixture to room temperature and pour onto crushed ice. Basify

the solution to pH 9–10 using 20% NaOH solution. This step hydrolyzes the intermediate

iminium salt to the aldehyde.

Isolation: The product will precipitate as a solid. Filter, wash copiously with water, and

recrystallize from ethanol to yield needle-like crystals.

Visualization: Synthesis Pathway

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606266?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2-Methylindole

Iminium Salt
Intermediate

0°C -> 80°C
Electrophilic Sub.

POCl3 + DMF
(Vilsmeier Reagent)

In situ generation
2-Methylindole-3-
carboxaldehyde

Basification
(pH 9-10)

Hydrolysis
(NaOH/H2O)

Click to download full resolution via product page

Caption: Vilsmeier-Haack formylation pathway converting 2-methylindole to its 3-

carboxaldehyde derivative via an iminium intermediate.

Comparative Analysis: 2-Methyl vs. Alternatives
The 2-methyl group is not merely a bystander; it fundamentally alters the physicochemical

properties of the scaffold.
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Feature
2-Methylindole-3-

Carboxaldehyde

Indole-3-

Carboxaldehyde

(Unsubstituted)

N-Substituted

Indole-3-

Carboxaldehyde

Steric Hindrance

High: The C2-Me

group restricts rotation

of C3-substituents,

locking bioactive

conformations.

Low: Allows free

rotation; higher

entropic penalty upon

binding.

Moderate: Sterics

depend on N-

substituent size.

Lipophilicity (LogP)

Increased: Enhances

membrane

permeability, crucial

for antifungal targets

(e.g., fungal cell

walls).

Baseline: Lower

permeability; often

requires formulation

aids.

Variable: Can be

tuned (e.g., N-benzyl

increases LogP

significantly).

Metabolic Stability

High: C2-Me blocks

metabolic oxidation at

the C2 position (a

common metabolic

soft spot).

Low: Susceptible to

oxidation at C2 by

P450 enzymes.

Moderate: N-

substitution protects

the nitrogen but not

necessarily C2.

Primary Bioactivity

Antifungal /

Antimicrobial

(Lanosterol

demethylase

inhibition).[1]

Anticancer (Kinase

inhibition, tubulin

polymerization).

Anticancer

(EGFR/VEGFR

inhibition).

Structure-Activity Relationship (SAR) Deep Dive
The biological activity of 2-methylindole-3-carboxaldehyde derivatives—typically Schiff bases,

hydrazones, or thiosemicarbazones—relies on three structural zones.

Zone 1: The Indole Core & C2-Methyl
Mechanism: The C2-methyl group provides a hydrophobic anchor. In antifungal applications,

this group mimics the methyl groups of lanosterol, facilitating binding to the CYP51

(Lanosterol 14
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-demethylase) active site.

Impact: Removal of the C2-methyl group (yielding the unsubstituted indole) often results in a

2–5 fold increase in MIC values against Candida albicans, indicating reduced potency.

Zone 2: The Linker (C3-Aldehyde Modifications)
Schiff Bases (-CH=N-): Essential for DNA intercalation and metal chelation.

Thiosemicarbazones (-CH=N-NH-CS-NH2): This moiety is critical for iron chelation. Tumor

cells and pathogens require iron for rapid proliferation. These derivatives act as tridentate

ligands (N-N-S), stripping iron from the biological system (ribonucleotide reductase

inhibition).

Hydrazones (-CH=N-NH-CO-): Provide H-bond donors/acceptors crucial for interacting with

amino acid residues in the binding pockets of kinases (e.g., EGFR).

Zone 3: The Distal Aryl Ring
Electronic Effects:

Electron-Withdrawing Groups (EWGs): Substituents like -NO2, -Cl, -F at the para position

of the phenyl ring attached to the hydrazone/Schiff base significantly enhance

antimicrobial activity. They increase the acidity of the NH proton and the lipophilicity of the

molecule.

Electron-Donating Groups (EDGs): Substituents like -OMe are often preferred for

anticancer activity (e.g., against MCF-7 cells) as they can mimic ATP adenine rings in

kinase pockets.

Visualization: SAR Map
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Caption: SAR segmentation of the scaffold highlighting the functional role of the C2-methyl

group, linker, and distal substitutions.

Performance Data: Biological Activity Profiles
A. Antimicrobial & Antifungal Activity
The 2-methyl derivatives excel here due to the lipophilic C2-methyl group facilitating cell wall

penetration.

Table 1: Comparative MIC Values (µg/mL) Lower values indicate higher potency.
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Derivative
Type

R-Substituent
(Distal Ring)

Organism MIC (µg/mL) Reference

Schiff Base 4-Nitro (EWG) S. aureus 62.5 [MediRes, 2024]

Schiff Base
4-Methoxy

(EDG)
C. albicans 250.0 [MediRes, 2024]

Thiosemicarbazo

ne
3-Bromo (EWG) Sporothrix 16 - 32 [NIH, 2025]

Thiosemicarbazo

ne
Unsubstituted Sporothrix >128 [NIH, 2025]

Standard Drug Fluconazole C. albicans 8 - 16 Control

Interpretation: The presence of Electron-Withdrawing Groups (EWGs) like Nitro or Bromo

significantly improves potency compared to Electron-Donating Groups (EDGs) in antimicrobial

applications.

B. Anticancer Activity
While the 2-methyl group aids stability, N-substitution is often the driver for high anticancer

potency. However, 2-methyl derivatives show promise in specific pathways.

Table 2: Anticancer IC50 Values (µM)

Scaffold
Variant

Derivative Cell Line IC50 (µM)
Target
Mechanism

N-Benzyl Indole
Hydrazone

(Phenyl)

MDA-MB-231

(Breast)
17.2 EGFR Inhibition

2-Methyl Indole
Hydrazone (4-

NO2)

LN-229

(Glioblastoma)
0.77

Proliferation

Inhibition

Indole (Unsub) Hydrazide MCF-7 (Breast) >50 Non-specific

Interpretation: The 2-methyl scaffold, when coupled with a strong EWG (4-NO2), can achieve

sub-micromolar potency, rivaling complex N-substituted analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1606266?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606266?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

